Cas no 1266231-62-2 (tert-butyl (1S,3R,5S)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate)

tert-butyl (1S,3R,5S)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate structure

1266231-62-2 structure

Product Name:tert-butyl (1S,3R,5S)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate

CAS No:1266231-62-2

MF:C₁₁H₁₉NO₃

MW:213.273463487625

CID:4566041

PubChem ID:66973152

Update Time:2024-11-04

tert-butyl (1S,3R,5S)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl (1S,3R,5S)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
- DBOGUJDUACLSTB-HLTSFMKQSA-N
- MFCD30802259
- SCHEMBL1273550
- F89026
- tert-butyl(1S,3R,5S)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
- CS-0055794
- 1266231-62-2
- Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-8(6-13)4-7-5-9(7)12/h7-9,13H,4-6H2,1-3H3/t7-,8-,9+/m1/s1
- InChI Key： DBOGUJDUACLSTB-HLTSFMKQSA-N
- SMILES： [C@@]12([H])[C@@]([H])(C1)C[C@H](CO)N2C(OC(C)(C)C)=O

Computed Properties

Exact Mass: 213.13649347g/mol
Monoisotopic Mass: 213.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 49.8Å²

tert-butyl (1S,3R,5S)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM563782-100mg	tert-Butyl (1S,3R,5S)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate	1266231-62-2	95%+	100mg	$512	2024-08-02
Chemenu	CM563782-250mg	tert-Butyl (1S,3R,5S)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate	1266231-62-2	95%+	250mg	$853	2024-08-02
Chemenu	CM563782-1g	tert-Butyl (1S,3R,5S)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate	1266231-62-2	95%+	1g	$1422	2024-08-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB93998-100MG	tert-butyl (1S,3R,5S)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate	1266231-62-2	95%	100MG	￥ 1,280.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB93998-250MG	tert-butyl (1S,3R,5S)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate	1266231-62-2	95%	250MG	￥ 2,052.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB93998-500MG	tert-butyl (1S,3R,5S)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate	1266231-62-2	95%	500MG	￥ 3,418.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB93998-1G	tert-butyl (1S,3R,5S)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate	1266231-62-2	95%	1g	￥ 5,121.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB93998-5G	tert-butyl (1S,3R,5S)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate	1266231-62-2	95%	5g	￥ 15,364.00	2023-04-03
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